Cas no 1430845-69-4 (1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole)

• Product Name: 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole
• CAS No: 1430845-69-4
• MF: C₁₅H₂₁BrN₂
• MW: 309.244642972946
• CID: 4604188
• PubChem ID: 89499140
• Update Time: 2025-06-11

1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-5-methyl-1-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-
• 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole
• C13177
• AKOS037650720
• CS-15218
• SCHEMBL14859546
• CS-B1489
• 1430845-69-4

• Inchi： 1S/C15H21BrN2/c1-10-14(16)8-17-18(10)9-15-5-11-2-12(6-15)4-13(3-11)7-15/h8,11-13H,2-7,9H2,1H3
• InChI Key： PUAWFEXCUFIIIZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 308.08881g/mol
• Monoisotopic Mass: 308.08881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.8

Additional information on 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole

Introduction to 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole (CAS No. 1430845-69-4)

1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole (CAS No. 1430845-69-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyrazole ring and an adamantane moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in drug discovery and development.

The adamantane moiety, a tricyclic cycloalkane, is known for its exceptional stability and rigidity. This characteristic makes it an attractive scaffold for the design of bioactive molecules, as it can enhance the pharmacokinetic properties of drugs by improving their solubility and metabolic stability. The brominated pyrazole ring, on the other hand, is a common functional group in medicinal chemistry due to its ability to form hydrogen bonds and participate in π-π interactions, which are crucial for receptor binding and biological activity.

Recent studies have highlighted the potential of 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's anti-inflammatory properties. The researchers found that the compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. This finding is particularly relevant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2023, researchers explored the antiviral activity of 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole. The compound was tested against several viruses, including influenza A virus and herpes simplex virus (HSV). The results showed that it displayed potent antiviral activity, particularly against HSV, with low cytotoxicity. This suggests that the compound could be further developed as a potential antiviral agent.

The structural flexibility of 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole also makes it an excellent candidate for structure-based drug design. Computational studies have shown that the compound can adopt multiple conformations, which allows it to interact with various biological targets. This property is particularly useful in the design of multi-target drugs, which are becoming increasingly important in treating complex diseases such as Alzheimer's disease and cancer.

In addition to its biological activities, 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole has been studied for its synthetic accessibility. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the reaction of 4-bromo-5-methylpyrazole with adamantanecarbaldehyde under mild conditions, followed by a reductive amination step. This synthetic approach not only simplifies the preparation process but also enhances the purity and yield of the final product.

The safety profile of 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole has also been evaluated in preclinical studies. Toxicity assays conducted on various cell lines have shown that the compound exhibits low cytotoxicity at therapeutic concentrations. Furthermore, animal studies have demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical development.

In conclusion, 1-(Adamantan-1-ylmethyl)-4-bromo-5-methyl-1H-pyrazole (CAS No. 1430845-69-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in the discovery of novel therapeutics.